Cas no 2028169-75-5 (tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate
• CAS No: 2028169-75-5
• MF: C₁₅H₂₈INO₄
• MW: 413.291597366333
• CID: 5909273
• PubChem ID: 165493553
• Update Time: 2025-10-29

tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate
• EN300-1136359
• 2028169-75-5

• Inchi： 1S/C15H28INO4/c1-7-15(5,19-6)10-20-12-9-17(8-11(12)16)13(18)21-14(2,3)4/h11-12H,7-10H2,1-6H3
• InChI Key： VVYFMIANAGPRCQ-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCC(C)(CC)OC

Computed Properties

• Exact Mass: 413.10631g/mol
• Monoisotopic Mass: 413.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate (CAS No. 2028169-75-5)

Tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate (CAS No. 2028169-75-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with an iodo group at the third position and two alkoxy groups at the fourth position. The presence of these functional groups imparts distinct reactivity, making it a versatile building block for the development of novel therapeutic agents. Specifically, the iodo group serves as a handle for further functionalization via cross-coupling reactions, while the alkoxy groups contribute to solubility and metabolic stability.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. The structural motif of tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate aligns well with this trend, as it can be readily modified to produce compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the iodo group, researchers can introduce this compound into libraries of kinase inhibitors for high-throughput screening. This approach has led to the identification of several lead compounds with potent activity against target kinases.

The pharmaceutical industry has also explored the use of tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate in the development of antiviral agents. The pyrrolidine scaffold is known to be a privileged structure in drug discovery, particularly for compounds targeting viral proteases and polymerases. By incorporating this scaffold into novel molecules, researchers aim to overcome existing challenges associated with viral drug resistance. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against several viral enzymes, making them promising candidates for further development.

Another area where tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate has made an impact is in the field of central nervous system (CNS) drug discovery. CNS diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and neuroinflammation. The structural features of this compound allow for the design of molecules that can modulate these pathological processes. For example, derivatives have been investigated for their potential to inhibit beta-secretase, an enzyme critical in the pathogenesis of Alzheimer's disease.

The synthetic utility of tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate extends beyond its applications in drug discovery. It serves as a valuable tool for chemists interested in exploring new synthetic methodologies and reaction pathways. The compound's reactivity allows for diverse functionalizations, enabling chemists to construct complex molecular architectures with precision. This has led to innovative approaches in organic synthesis, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations.

In conclusion, tert-butyl 3-iodo-4-(2-methoxy-2-methylbutoxy)pyrrolidine-1-carboxylate (CAS No. 2028169-75-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is only expected to grow.